Cas no 151-88-2 (1H-Indene-1,3(2H)-dione,2-(hydroxymethyl)-2-phenyl-)

• Product Name: 1H-Indene-1,3(2H)-dione,2-(hydroxymethyl)-2-phenyl-
• CAS No: 151-88-2
• MF: C₁₆H₁₂O₃
• MW: 252.264684677124
• CID: 153893
• PubChem ID: 3035279
• Update Time: 2025-04-19

1H-Indene-1,3(2H)-dione,2-(hydroxymethyl)-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-1,3(2H)-dione,2-(hydroxymethyl)-2-phenyl-
• 2-(hydroxymethyl)-2-phenylindene-1,3-dione
• omephine
• 1,3-Indandione, 2-(hydroxymethyl)-2-phenyl-
• 2-(Hydroxymethyl)-2-phenyl-1H-indene-1,3(2H)-dione
• 2-Hydroxymethyl-2-phenyl-1,3-indendion
• BRN 2620627
• Omefin
• Omephin
• 2-HYDROXYMETHYL-2-PHENYL-INDAN-1,3-DIONE(WXG01450)
• SCHEMBL11696953
• 2-(HYDROXYMETHYL)-2-PHENYL-2,3-DIHYDRO-1H-INDENE-1,3-DIONE
• Oprea1_508496
• HMS1473G17
• EU-0066728
• SR-01000389253
• DTXSID50164686
• CBDivE_000230
• HMS2588J13
• SR-01000389253-1
• 2-HYDROXYMETHYL-2-PHENYL-INDAN-1,3-DIONE
• ChemDiv3_000149
• 2-hydroxymethyl-2-phenyl-1,3-indandione
• 151-88-2
• AKOS001483149
• CHEMBL1501419
• SMR000304389
• IDI1_019467
• CCG-103149
• NCGC00177953-01
• MLS000719860

• Inchi： 1S/C16H12O3/c17-10-16(11-6-2-1-3-7-11)14(18)12-8-4-5-9-13(12)15(16)19/h1-9,17H,10H2
• InChI Key： DHGLVPJIAJCZNX-UHFFFAOYSA-N
• SMILES： OCC1(C2C=CC=CC=2)C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 252.07866
• Monoisotopic Mass: 252.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8

Experimental Properties

• Density: 1.309
• Boiling Point: 466.1°Cat760mmHg
• Flash Point: 249.8°C
• Refractive Index: 1.638
• PSA: 54.37
• LogP: 1.99590